6-chloro-7-methyl-N-[3-(methylthio)-1,2,4-thiadiazol-5-yl]-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: 6-chloro-7-methyl-N-(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C14H10ClN3O3S2/c1-6-3-10-7(4-8(6)15)9(19)5-11(21-10)12(20)16-13-17-14(22-2)18-23-13/h3-5H,1-2H3,(H,16,17,18,20)
• InChI Key: HPIOTZYSXVPQAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C=C(O2)C(=O)NC3=NC(=NS3)SC
• Molecular Formula: C14H10ClN3O3S2
• Molecular Weight: 367.8 g/mol

Description

Synthesis Analysis

The synthesis of chromene derivatives typically involves the interaction of organic ligands with metal salts. For instance, novel copper(II), cobalt(II), and nickel(II) complexes with chromene derivatives have been synthesized through the interaction of corresponding organic ligands with MCl2 (M = Cu, Co, Ni) (Myannik et al., 2018). This suggests a pathway for synthesizing complex chromene compounds by integrating metal ions into their structure, potentially applicable for the synthesis of the target compound.

Molecular Structure Analysis

The molecular structure of chromene derivatives has been extensively studied using techniques such as single-crystal X-ray diffraction. For example, the crystal structure of a copper(II) complex with a chromene derivative was solved, revealing a distorted triangular bipyramidal geometry (Myannik et al., 2018). Such studies are crucial for understanding the 3D arrangement of atoms in chromene compounds, which influences their chemical behavior and interactions.

Chemical Reactions and Properties

Chromene compounds participate in various chemical reactions, leading to the formation of novel structures with diverse properties. The reactivity of chromene derivatives, such as their interaction with diarylnitrilimines under refluxing conditions, has been exploited to synthesize spiro-chromene thiadiazole derivatives with regioselective control (Zghab et al., 2014). These reactions underscore the versatility of chromene derivatives in chemical synthesis, potentially applicable to the target compound.

Physical Properties Analysis

The physical properties of chromene derivatives, such as crystallography and solvate formation, have been characterized. For example, N-[2-(6-Methyl-4-oxo-4H-chromen-3-yl)-4-oxothiazolidin-3-yl]furan-2-carboxamide was studied for its crystal structure, revealing extensive hydrogen bonding interactions (Zhao & Zhou, 2009). Such studies help in understanding the solid-state properties of chromene compounds, which are important for their practical applications.

Chemical Properties Analysis

The chemical properties of chromene derivatives, such as their electrochemical behavior, have been investigated to understand their potential applications. For instance, the electrochemical investigations of synthesized chromene ligands and their complexes were performed using cyclic voltammetry, providing insights into their redox behavior (Myannik et al., 2018).